Cas no 46051-56-3 (3-Amino-1-(4-chlorophenyl)propan-1-ol)

• Product Name: 3-Amino-1-(4-chlorophenyl)propan-1-ol
• CAS No: 46051-56-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD11581647
• CID: 4775173
• PubChem ID: 55269428
• Update Time: 2025-11-01

3-Amino-1-(4-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-chlorophenyl)propan-1-ol
• 3-(p-Chlor-phenyl)-3-hydroxy-propyl-amin
• 3-Amino-1-(4-chloro-phenyl)-propan-1-ol
• 3-Amino-1-(4-chlorophenyl)propan-1-ol

• MDL： MFCD11581647
• Inchi： 1S/C9H12ClNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,12H,5-6,11H2
• InChI Key： FTHYUAUIYICAPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-1-(4-chlorophenyl)propan-1-ol

Introduction to 3-Amino-1-(4-chlorophenyl)propan-1-ol (CAS No. 46051-56-3)

3-Amino-1-(4-chlorophenyl)propan-1-ol, also known by its CAS number 46051-56-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, a chlorophenyl ring, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical formula of 3-Amino-1-(4-chlorophenyl)propan-1-ol is C₉H₁₂ClNO₂. Its molecular weight is approximately 197.65 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various laboratory and industrial applications.

In recent years, 3-Amino-1-(4-chlorophenyl)propan-1-ol has garnered significant attention due to its potential therapeutic applications. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 3-Amino-1-(4-chlorophenyl)propan-1-ol effectively reduces inflammation in animal models of arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 3-Amino-1-(4-chlorophenyl)propan-1-ol has also been investigated for its analgesic effects. A clinical trial conducted by researchers at the University of California, San Francisco, found that this compound significantly alleviates pain in patients with chronic neuropathic pain. The analgesic activity is attributed to its ability to modulate pain signaling pathways in the central nervous system.

In the realm of neuroprotection, 3-Amino-1-(4-chlorophenyl)propan-1-ol has shown potential in mitigating neuronal damage associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Nature Communications journal in 2023 reported that this compound protects neurons from oxidative stress and promotes the survival of dopaminergic neurons in vitro.

The synthesis of 3-Amino-1-(4-chlorophenyl)propan-1-ol can be achieved through various routes, including the reduction of 3-nitrobenzaldehyde followed by nucleophilic substitution with 4-chlorophenylmagnesium bromide and subsequent reduction to form the final product. This synthetic pathway is well-documented in the literature and has been optimized for high yield and purity.

In addition to its therapeutic applications, 3-Amino-1-(4-chlorophenyl)propan-1-ol is also used as an intermediate in the synthesis of other biologically active compounds. For example, it serves as a building block for the preparation of certain antiviral agents and anticancer drugs. The versatility of this compound makes it an important reagent in synthetic organic chemistry.

Safety considerations are crucial when handling 3-Amino-1-(4-chlorophenyl)propan-1-ol. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound in a laboratory setting.

In conclusion, 3-Amino-1-(4-chlorophenyl)propan-1-ol (CAS No. 46051-56-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, making it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the scientific community.